Cas no 16319-99-6 (Pregn-4-ene-3,11,20-trione,6a-chloro-17,21-dihydroxy-,21-acetate (7CI,8CI))

• Product Name: Pregn-4-ene-3,11,20-trione,6a-chloro-17,21-dihydroxy-,21-acetate (7CI,8CI)
• CAS No: 16319-99-6
• MF: C₂₃H₂₉ClO₆
• MW: 436.925766706467
• CID: 188086
• PubChem ID: 225747
• Update Time: 2025-04-19

Pregn-4-ene-3,11,20-trione,6a-chloro-17,21-dihydroxy-,21-acetate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione,6a-chloro-17,21-dihydroxy-,21-acetate (7CI,8CI)
• [2-[(6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-10,13-dimethyl-3,11 -dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl ]-2-oxo-ethyl] acetate
• NSC15458
• 16319-99-6
• NSC-15458
• [2-[(6S,8S,9S,10R,13S,14S,17R)-6-Chloro-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl]acetate
• [2-[(6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate

• Inchi： 1S/C23H29ClO6/c1-12(25)30-11-19(28)23(29)7-5-15-14-9-17(24)16-8-13(26)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h8,14-15,17,20,29H,4-7,9-11H2,1-3H3/t14-,15-,17-,20+,21-,22-,23-/m0/s1
• InChI Key： MLTOGNYFVGWIRE-PLTZVPCUSA-N
• SMILES： Cl[C@@H]1C2=CC(CC[C@]2(C)[C@H]2C(C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]2C1)O)=O)=O

Computed Properties

• Exact Mass: 436.16500
• Monoisotopic Mass: 436.1652663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 97.74000
• LogP: 2.77790